9-(2-methoxyethyl)-1-methyl-4-(9H-purin-6-yl)-1,4,9-triazaspiro[5.6]dodecan-10-one

• IUPAC Name: 10-(2-methoxyethyl)-1-methyl-4-(7H-purin-6-yl)-1,4,10-triazaspiro[5.6]dodecan-9-one
• InChI: InChI=1S/C18H27N7O2/c1-23-7-8-25(17-15-16(20-12-19-15)21-13-22-17)11-18(23)4-3-14(26)24(6-5-18)9-10-27-2/h12-13H,3-11H2,1-2H3,(H,19,20,21,22)
• InChI Key: SXAOKVMFRRHSDS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC12CCC(=O)N(CC2)CCOC)C3=NC=NC4=C3NC=N4
• Molecular Formula: C18H27N7O2
• Molecular Weight: 373.5 g/mol

Description

9-(2-methoxyethyl)-1-methyl-4-(9H-purin-6-yl)-1,4,9-triazaspiro[5.6]dodecan-10-one is a useful research compound. Its molecular formula is C18H27N7O2 and its molecular weight is 373.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 373.22262313 g/mol and the complexity rating of the compound is 536. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

The mechanism of action of a compound depends on its biological target. Many purine derivatives are biologically active, with effects ranging from regulation of cellular signaling to inhibition of enzymes.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and properties. Some purine derivatives are used as drugs and are safe under certain conditions, while others can be toxic.

Future Directions

The study of purine derivatives is a very active field of research, with potential applications in medicine, agriculture, and other areas. Future research may focus on the synthesis of new derivatives, the exploration of their biological activity, and their potential uses.